Cas no 117500-15-9 (Diethyl 2-(but-3-yn-1-yl)malonate)

• Product Name: Diethyl 2-(but-3-yn-1-yl)malonate
• CAS No: 117500-15-9
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD21930660
• CID: 1032165
• PubChem ID: 15735948
• Update Time: 2025-06-09

Diethyl 2-(but-3-yn-1-yl)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(but-3-yn-1-yl)malonate
• 3-Butynylmalonic acid diethyl ester
• Diethyl 2-(but-3-ynyl)Malonate
• diethyl 2-but-3-ynylpropanedioate
• 3-Butynylpropanedioic acid diethyl ester
• 1,3-DIETHYL 2-(BUT-3-YN-1-YL)PROPANEDIOATE
• A893345
• Diethyl2-(but-3-yn-1-yl)malonate
• Diethyl (but-3-yn-1-yl)propanedioate
• AS-80001
• s11833
• AKOS016012285
• Propanedioic acid, 2-(3-butyn-1-yl)-, 1,3-diethyl ester
• MFCD21930660
• DTXSID40577680
• 117500-15-9

• MDL： MFCD21930660
• Inchi： 1S/C11H16O4/c1-4-7-8-9(10(12)14-5-2)11(13)15-6-3/h1,9H,5-8H2,2-3H3
• InChI Key： BOMLONUVVPSLQQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCC#C)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 128-130 ºC (11 Torr)
• Flash Point: 128.0±23.0 ºC,
• Refractive Index: 1.4428 (589.3 nm 15 ºC)
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diethyl 2-(but-3-yn-1-yl)malonate

Recent Advances in the Application of Diethyl 2-(but-3-yn-1-yl)malonate (CAS: 117500-15-9) in Chemical Biology and Pharmaceutical Research

Diethyl 2-(but-3-yn-1-yl)malonate (CAS: 117500-15-9) has emerged as a versatile building block in synthetic organic chemistry and pharmaceutical research. This compound, characterized by its malonate core and terminal alkyne functionality, has recently gained significant attention due to its applications in click chemistry, drug discovery, and materials science. Recent studies have demonstrated its utility as a key intermediate in the synthesis of complex molecules with potential biological activities.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of Diethyl 2-(but-3-yn-1-yl)malonate in the development of novel kinase inhibitors. Researchers utilized the terminal alkyne group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to generate diverse triazole-containing compounds. The malonate moiety served as an excellent handle for further functionalization, enabling the rapid assembly of compound libraries for biological screening.

In the field of materials science, a recent breakthrough published in ACS Applied Materials & Interfaces (2024) demonstrated the application of 117500-15-9 in the synthesis of functionalized polymers. The researchers exploited the reactivity of both the malonate and alkyne groups to create novel polymer architectures with tunable properties. These materials showed promising results in drug delivery applications, particularly in the controlled release of hydrophobic pharmaceutical compounds.

From a synthetic methodology perspective, a 2024 Nature Communications paper reported an innovative palladium-catalyzed coupling reaction using Diethyl 2-(but-3-yn-1-yl)malonate as a key substrate. This transformation enabled the efficient construction of complex carbocyclic frameworks found in several natural products with anticancer activity. The study provided important mechanistic insights into the reactivity of this compound under transition metal catalysis conditions.

In pharmaceutical applications, recent preclinical studies have explored derivatives of 117500-15-9 as potential anti-inflammatory agents. The malonate moiety was strategically modified to create compounds that selectively inhibit specific inflammatory pathways. These findings, published in the European Journal of Medicinal Chemistry (2023), suggest promising directions for the development of new therapeutic agents targeting chronic inflammatory diseases.

The compound's utility in bioconjugation chemistry has also been expanded, as demonstrated in a 2024 Chemical Science publication. Researchers developed a novel labeling strategy using Diethyl 2-(but-3-yn-1-yl)malonate derivatives for protein modification, enabling the site-specific attachment of various functional groups. This approach shows particular promise for the development of antibody-drug conjugates and other biopharmaceutical applications.

Looking forward, the unique chemical properties of Diethyl 2-(but-3-yn-1-yl)malonate (117500-15-9) continue to inspire innovative applications across multiple disciplines. Current research trends suggest growing interest in its use for the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies, where its dual functionality offers distinct advantages in molecular design.